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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851 Get Quote

An In-Depth Technical Guide to p-Biphenylsulfonic Acid: Properties, Synthesis, and

Applications

Introduction
p-Biphenylsulfonic acid, also known as 4-phenylbenzenesulfonic acid, is an organosulfur

compound with significant applications in organic synthesis and materials science. Its

bifunctional nature, combining the hydrophobicity of the biphenyl group with the strong acidity

and polarity of the sulfonic acid moiety, makes it a versatile molecule. This guide provides a

comprehensive overview of its chemical and physical properties, a detailed synthesis protocol,

its applications, and essential safety information for researchers, scientists, and professionals

in drug development.

Chemical Identity and Physicochemical Properties
p-Biphenylsulfonic acid is a white crystalline solid.[1] Its chemical structure consists of a

biphenyl backbone with a sulfonic acid group at the para position of one of the phenyl rings.

This structure imparts both acidic and aromatic characteristics to the molecule. It is soluble in

water and polar organic solvents.[1][2]

Below is a summary of its key physicochemical properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146851?utm_src=pdf-interest
https://www.echemi.com/produce/pr2307062030-biphenyl-4-sulfonic-acid.html
https://www.echemi.com/produce/pr2307062030-biphenyl-4-sulfonic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0455819.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₂H₁₀O₃S [1][2][3]

Molecular Weight 234.27 g/mol [1][2][4]

CAS Number 2113-68-0 [1][2][3]

IUPAC Name 4-phenylbenzenesulfonic acid [3][4]

Synonyms

p-Biphenylsulfonic acid, 4-

Biphenylsulfonic acid, p-

Diphenylsulfonic acid

[1][2][4]

Melting Point 135-140 °C [1][5]

Appearance White crystalline powder [1]

Solubility Soluble in water [1][2][5]

Molecular Structure
Caption: Chemical structure of p-Biphenylsulfonic acid.

Synthesis and Purification
The synthesis of p-biphenylsulfonic acid is typically achieved through the sulfonation of

biphenyl. A common method involves the use of chlorosulfonic acid, followed by hydrolysis of

the resulting sulfonyl chloride. This approach is favored due to the high reactivity of

chlorosulfonic acid and the relative stability of the intermediate sulfonyl chloride.

Experimental Protocol: Synthesis of p-Biphenylsulfonic
Acid
Materials:

Biphenyl

Chlorosulfonic acid

Ice
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Water

Sodium sulfite (for an alternative reduction step)

Procedure:

Sulfonation: In a round-bottom flask equipped with a mechanical stirrer and placed in a

cooling bath, slowly add biphenyl to an excess of chlorosulfonic acid at a controlled

temperature (e.g., 12-15°C).[6] The gradual addition is crucial to manage the exothermic

reaction and the evolution of hydrogen chloride gas. This step should be performed in a well-

ventilated fume hood.[6]

Reaction Completion: Once the addition is complete, the reaction mixture is typically stirred

for an additional period to ensure complete sulfonation. The disappearance of gas bubbles

can be an indicator of reaction completion.[6]

Hydrolysis: The reaction mixture is then carefully poured over crushed ice with stirring.[6]

This step hydrolyzes the excess chlorosulfonic acid and precipitates the crude p-

biphenylsulfonyl chloride.

Isolation of Sulfonyl Chloride: The solid sulfonyl chloride is collected by vacuum filtration and

washed with cold water.[6]

Conversion to Sulfonic Acid: The crude sulfonyl chloride can be hydrolyzed to the sulfonic

acid by boiling with water. Alternatively, a more controlled reduction can be performed. For

instance, the sulfonyl chloride can be reduced using sodium sulfite in an aqueous solution to

yield the sodium salt of p-biphenylsulfonic acid, which can then be acidified to obtain the free

sulfonic acid.[7]

Purification: The crude p-biphenylsulfonic acid can be purified by recrystallization from a

suitable solvent, such as water or an aqueous-organic mixture.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://orgsyn.org/demo.aspx?prep=cv1p0008
http://orgsyn.org/demo.aspx?prep=cv1p0008
http://orgsyn.org/demo.aspx?prep=cv1p0008
http://orgsyn.org/demo.aspx?prep=cv1p0008
http://orgsyn.org/demo.aspx?prep=cv1p0008
https://en.wikipedia.org/wiki/Phenylsulfinic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Biphenyl and Chlorosulfonic Acid

Sulfonation Reaction
(Controlled Temperature)

Hydrolysis with Ice Water

Filtration to Isolate
p-Biphenylsulfonyl Chloride

Conversion to Sulfonic Acid
(e.g., via Hydrolysis or Reduction)

Recrystallization for Purification

End: Pure p-Biphenylsulfonic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of p-Biphenylsulfonic acid.

Analytical Characterization
To confirm the identity and purity of the synthesized p-biphenylsulfonic acid, several analytical

techniques are employed:
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Melting Point Determination: A sharp melting point range close to the literature value (135-

140 °C) is indicative of high purity.[1][5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the chemical structure by identifying the characteristic signals of the

aromatic protons and carbons in the biphenyl and sulfonic acid groups.

Infrared (IR) Spectroscopy: The presence of characteristic absorption bands for the S=O and

O-H stretching vibrations of the sulfonic acid group, as well as the aromatic C-H and C=C

stretching vibrations, can be confirmed by IR spectroscopy.

Mass Spectrometry (MS): The molecular weight of the compound can be confirmed by

techniques such as electrospray ionization mass spectrometry (ESI-MS).

Applications in Research and Drug Development
p-Biphenylsulfonic acid and related sulfonic acids have several important applications:

Catalysis: It has been used as a catalyst for the hydrolysis of cellulose to produce D-glucose,

demonstrating better performance than sulfuric acid in this application.[2]

Organic Synthesis Intermediate: It serves as a crucial intermediate in the synthesis of

various organic compounds, including dyes, pharmaceuticals, and agrochemicals.[1] Its

derivatives are explored for creating new drug candidates, with the sulfonic acid group

enhancing water solubility and modifying pharmacokinetic properties.

Drug Development: Sulfonic acids are widely used in drug development as counter-ions to

form salts of basic drug molecules.[8] This can improve the solubility, stability, and

bioavailability of the active pharmaceutical ingredient (API). However, it is important to note

that the use of sulfonic acids can potentially lead to the formation of genotoxic sulfonate

ester impurities, which requires careful risk assessment and control.[8]

Antiviral Agents: Sulfonic acid polymers have been investigated as a class of inhibitors for

the human immunodeficiency virus (HIV), demonstrating the potential of this functional group

in the design of novel therapeutics.[9]
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Other Applications: It has also been used as a preservative, antistatic agent, and fungicide.

[1]

Safety and Handling
p-Biphenylsulfonic acid is a corrosive compound that requires careful handling to avoid

exposure.[1]

Hazards: It is classified as causing severe skin burns and eye damage.[10] It is also harmful

if swallowed and causes serious eye irritation.[4][11]

Personal Protective Equipment (PPE): When handling this compound, it is essential to wear

appropriate PPE, including chemical-resistant gloves, protective clothing, and tightly fitting

safety goggles.[10][11]

Handling Procedures: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of dust.[1][11] Avoid dust formation during handling.

[11]

First Aid: In case of skin contact, immediately remove contaminated clothing and wash the

affected area with plenty of soap and water.[10] For eye contact, rinse cautiously with water

for at least 15 minutes.[10][11] If ingested, rinse the mouth with water and seek immediate

medical attention.[11]

Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[1][10]

Conclusion
p-Biphenylsulfonic acid is a valuable chemical with a range of applications stemming from its

unique molecular structure. A thorough understanding of its properties, synthesis, and safe

handling is crucial for its effective and responsible use in research and development. As with all

sulfonic acids used in pharmaceutical applications, careful consideration of potential impurities

is necessary to ensure the safety and efficacy of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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